Cas no 74733-25-8 (Methyl 3-fluoro-4-formylbenzoate)

Methyl 3-fluoro-4-formylbenzoate Properties

Names and Identifiers

• Methyl 3-fluoro-4-formylbenzoate
• 3-fluoro-4-formylbenzoic acid methyl ester
• 4-carbomethoxy-2-fluorobenzaldehyde
• CL9165
• Benzoic acid, 3-fluoro-4-formyl-, methyl ester
• GJYBURAJRAHKAW-UHFFFAOYSA-N
• BCP27816
• AB0058368
• Z5096
• 3-fluoro-4-formyl-benzoic acid methyl ester
• ST24025296
• 3-Fluoro-4-formyl benzoic acid methyl ester
• methyl 3-fluoro-4-formylbenzoate
• DS-16973
• CS-W018604
• A853101
• EN300-134753
• SY024126
• 74733-25-8
• MFCD16036860
• SCHEMBL1765681
• Z1255358363
• AKOS016007363
• DTXSID50596105
• Methyl3-fluoro-4-formylbenzoate
• DB-334814
• Methyl 3-fluoro-4-forMylbenzoat
• +Expand

• MDL： MFCD16036860
• InChIKey： GJYBURAJRAHKAW-UHFFFAOYSA-N
• Inchi： 1S/C9H7FO3/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-5H,1H3
• SMILES： FC1C([H])=C(C(=O)OC([H])([H])[H])C([H])=C([H])C=1C([H])=O

Computed Properties

• Exact Mass: 182.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.03792224g/mol
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.42480
• PSA: 43.37000

Methyl 3-fluoro-4-formylbenzoate Security Information

• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

Methyl 3-fluoro-4-formylbenzoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%